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Compound of Interest

Compound Name: N-Acetyl-DL-alanine-d7

Cat. No.: B15556700 Get Quote

This technical guide provides essential information on N-Acetyl-DL-alanine-d7 for

researchers, scientists, and professionals in drug development. Below you will find details on

suppliers, chemical properties, and potential experimental applications, presented in a

comprehensive format to support your research endeavors.

Supplier Information
N-Acetyl-DL-alanine-d7 is a deuterated derivative of N-Acetyl-DL-alanine used in various

research applications, particularly in metabolic studies and as an internal standard in mass

spectrometry. Several chemical suppliers offer this compound. While specific certificates of

analysis for the d7 variant are not readily available in public domains, general product

information can be obtained from suppliers specializing in isotopically labeled compounds. Key

suppliers identified include Toronto Research Chemicals (TRC) and SRD Pharma. It is

recommended to contact these suppliers directly to obtain lot-specific certificates of analysis

containing detailed quantitative data.
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Supplier Product Code
Contact
Information

Notes

Toronto Research

Chemicals (TRC)
A167968 --INVALID-LINK--

A well-established

supplier of isotopically

labeled compounds. A

complete analytical

data package is

typically provided with

products.[1][2]

SRD Pharma N00001105 --INVALID-LINK--

A supplier of

pharmaceutical and

research chemicals,

offering various pack

sizes.[3][4]

Chemical Properties and Specifications
N-Acetyl-DL-alanine-d7 is the deuterated analog of N-Acetyl-DL-alanine, with seven

deuterium atoms replacing seven hydrogen atoms. This isotopic labeling makes it a valuable

tool for tracer studies. General chemical properties are summarized below, with the molecular

weight adjusted for the deuterium content.
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Property Value Source

Molecular Formula C₅H₂D₇NO₃ SRD Pharma[3]

Molecular Weight 138.17 g/mol SRD Pharma[3]

Appearance
White to off-white powder

(expected)

Inferred from similar

compounds[5]

Purity
≥98% (typical for similar

compounds)

Inferred from similar

compounds[5]

Isotopic Purity Atom % D: ≥98% (expected)
Inferred from similar

compounds

Solubility
Expected to be soluble in

water.

Inferred from similar

compounds

Storage Recommended at -20°C
Inferred from similar

compounds

Experimental Protocols
While a specific, published experimental protocol for N-Acetyl-DL-alanine-d7 is not readily

available, a general workflow for its use in a metabolic labeling experiment can be proposed

based on standard practices with deuterated amino acids.

Representative Experimental Workflow: Metabolic
Labeling and Mass Spectrometry Analysis
This protocol outlines the use of N-Acetyl-DL-alanine-d7 as a tracer to study its incorporation

into cellular components.
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A general workflow for a metabolic labeling experiment using N-Acetyl-DL-alanine-d7.
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Potential Research Applications and Signaling
Pathways
Synthesis of N-Acetyl-DL-alanine-d7
The synthesis of N-Acetyl-DL-alanine-d7 would likely follow standard organic chemistry

procedures for N-acetylation of an amino acid, starting from deuterated DL-alanine.

DL-Alanine-d7

N-Acetylation

Acetic Anhydride-d6
or Acetyl-d3 Chloride

N-Acetyl-DL-alanine-d7

Yields

Click to download full resolution via product page

A simplified logical diagram for the synthesis of N-Acetyl-DL-alanine-d7.

Metabolic Fate and Potential Signaling Involvement
N-Acetyl-DL-alanine, as a derivative of the amino acid alanine, may be processed by cellular

enzymes. If deacetylated, the resulting deuterated alanine could enter central carbon

metabolism. Alanine is a key player in the glucose-alanine cycle, which is crucial for

transporting amino groups to the liver for urea synthesis and for gluconeogenesis.

Furthermore, derivatives of N-acetylated amino acids have been investigated for their potential

as anticonvulsant agents, suggesting a possible interaction with neuronal signaling pathways.

[3]
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Cellular Environment

N-Acetyl-DL-alanine-d7

DL-Alanine-d7

Deacetylation

Pyruvate-d3

Transamination

Glutamate-d3

Transamination

TCA Cycle GABA (potential downstream effect)

Decarboxylation
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A plausible metabolic pathway for N-Acetyl-DL-alanine-d7 as a tracer.

This guide provides a foundational understanding of N-Acetyl-DL-alanine-d7 for research

purposes. For specific applications and detailed protocols, direct consultation with suppliers

and a thorough review of literature on metabolic labeling with deuterated amino acids are

recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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